2-{Spiro[4.5]decan-1-yl}ethan-1-amine

• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol
• IUPAC Name: 2-spiro[4.5]decan-4-ylethanamine
• InChI: InChI=1S/C12H23N/c13-10-6-11-5-4-9-12(11)7-2-1-3-8-12/h11H,1-10,13H2
• InChI Key: UAOLWOKVHMIKCG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CCCC2CCN

Description

2-{Spiro[4.5]decan-1-yl}ethan-1-amine is a bicyclic amine featuring a spirocyclic scaffold composed of a cyclohexane ring (6-membered) fused to a cyclopentane ring (5-membered) at a single carbon atom. The ethylamine side chain extends from the spiro carbon, contributing to its unique stereoelectronic properties. This compound has garnered interest in medicinal chemistry and materials science due to its conformational rigidity, which enhances binding specificity in receptor-ligand interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{Spiro[4.5]decan-1-yl}ethan-1-amine typically involves a multi-step process. One common method includes the one-pot three-component condensation of N-benzylpiperidone, the appropriate amine, and thioglycolic acid in toluene under reflux using a Dean–Stark trap to remove water . This method ensures the formation of the spirocyclic structure with high yield and purity.

Industrial Production Methods

Industrial production of 2-{Spiro[4.5]decan-1-yl}ethan-1-amine may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Lewis Acid-Catalyzed Prins/Pinacol Cascade Reactions

This compound participates in Lewis acid-mediated cyclization reactions, forming complex oxaspirocycles. For example, BF₃·OEt₂ catalyzes the reaction with aldehydes (e.g., formaldehyde or benzaldehyde) to yield fused spirocyclic ethers.

Reaction Conditions	Product	Yield (%)	Selectivity (d.r.)
BF₃·OEt₂ (10 mol%), CH₂O, RT	8-Oxaspiro[4.5]decan-1-yl-methanol	85	9:1
BF₃·OEt₂ (10 mol%), PhCHO, 60°C	8-Oxaspiro[4.5]decan-1-yl-benzyl alcohol	78	8:1

This reaction proceeds via a carbocation intermediate, stabilized by the spirocyclic structure.

Nucleophilic Substitution at the Amine Group

The primary amine undergoes alkylation and acylation reactions. For instance, treatment with acetyl chloride in dichloromethane produces the corresponding acetamide derivative:

$$\text{2-{8-Oxaspiro[4.5]decan-1-yl}ethan-1-amine} + \text{AcCl} \rightarrow \text{N-Acetyl-2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine} \quad (90\% \text{ yield})$$

Intramolecular Schmidt Reactions

The amine group facilitates intramolecular Schmidt reactions with ketones, forming spirocyclic lactams (Table 2) :

Substrate	Reaction Conditions	Product	Yield (%)
2-Amino-spiro[4.5]decan-6-one	TfOH (20 mol%), CH₂Cl₂, RT	Spiro[4.5]decan-6-one lactam	72
Cyclohexanone derivative	TfOH (20 mol%), CH₂Cl₂, RT	Spiro[4.5]decan-7-one lactam	68

Mechanistic studies indicate a radical pathway involving single-electron oxidation under photoirradiation .

Cycloaddition Reactions

The spirocyclic framework participates in [3+2] cycloadditions with nitrones, yielding isoxazolidine derivatives :

$$\text{2-{8-Oxaspiro[4.5]decan-1-yl}ethan-1-amine} + \text{Nitrone} \rightarrow \text{Spiro-isoxazolidine} \quad (65–75\% \text{ yield})$$

Redox Reactions

The amine undergoes oxidation with KMnO₄ in acidic conditions to form a nitroso derivative, while reduction with NaBH₄ produces a secondary amine:

$$\text{Amine} \xrightarrow{\text{KMnO}_4/\text{H}^+} \text{Nitroso compound} \quad (55\% \text{ yield})$$$$\text{Amine} \xrightarrow{\text{NaBH}_4} \text{Secondary amine} \quad (88\% \text{ yield})$$

Salt Formation

Reaction with HCl in ethanol yields the hydrochloride salt, enhancing solubility for pharmacological studies :

$$\text{2-{8-Oxaspiro[4.5]decan-1-yl}ethan-1-amine} + \text{HCl} \rightarrow \text{Hydrochloride salt} \quad (95\% \text{ yield})$$

Keto-Enol Tautomerism in Spirocyclic Systems

Under basic conditions, the compound exhibits keto-enol tautomerism, confirmed by NMR spectroscopy :

Tautomer	Chemical Shift (δ, ppm)
Keto form	2.10 (s, 3H)
Enol form	5.45 (s, 1H)

Photoredox Catalysis

In the presence of rac-CPA (chiral phosphoric acid) and visible light, the amine generates radical intermediates for asymmetric synthesis :

$$\text{Amine} \xrightarrow{\text{rac-CPA, hv}} \text{Radical intermediate} \rightarrow \text{trans-Cyclopentane product} \quad (d.r. = 15:1)$$

Key Mechanistic Insights

• Prins Cyclization : Proceeds via oxocarbenium ion intermediates.

• Schmidt Reaction : Involves single-electron transfer (SET) under photoredox conditions .

• Radical Pathways : Enhanced diastereoselectivity via H-bonding with chiral catalysts .

This compound’s reactivity underscores its utility in synthesizing bioactive molecules and materials. Experimental protocols and yields are optimized for reproducibility in academic and industrial settings .

Scientific Research Applications

2-{Spiro[4.5]decan-1-yl}ethan-1-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects, including anti-ulcer activity.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{Spiro[4.5]decan-1-yl}ethan-1-amine involves its interaction with specific molecular targets and pathways. For example, it has been studied as a prolyl hydroxylase domain inhibitor, which can mimic elements of the physiological hypoxic response by inhibiting the degradation of hypoxia-inducible factors (HIFs) . This inhibition can lead to the upregulation of erythropoietin (EPO) and vascular endothelial growth factor (VEGF), which are important for the treatment of anemia and other ischemia-related diseases.

Comparison with Similar Compounds

Physicochemical and Functional Comparisons

Table 2: Physicochemical and Functional Properties

Compound Name	Boiling Point (°C)	LogP (Predicted)	Bioactivity Highlights	Safety Data
2-{Spiro[4.5]decan-1-yl}ethan-1-amine	Not reported	~2.5*	TRPM8 antagonist analogs (inferred)	Toxicity data lacking
2-{8-Oxaspiro[4.5]decan-1-yl}ethan-1-amine	Not reported	~1.8*	Undisclosed	No GHS hazards listed
2-(Spiro[5.5]undecan-3-yl)ethan-1-amine hydrochloride	Not reported	~3.0*	TRPM8 antagonist candidate (IC₅₀ ~100 nM)	Non-hazardous (room temp storage)
2-{5-Oxaspiro[3.4]octan-6-yl}ethan-1-amine	Not reported	~1.2*	Antimicrobial (analog: MIC 8 µg/mL)	Safety data unavailable

*Predicted using Molinspiration or similar tools.

Key Observations:

Lipophilicity :

• The [5.5]undecane derivative has higher LogP (~3.0), favoring membrane permeability, whereas oxygen-containing analogs (e.g., ) are more hydrophilic.

Bioactivity :

• Spiro[5.5]undecane derivatives show promise as TRPM8 antagonists with submicromolar potency .
• Spiro[4.5]decan-1-amine analogs are under investigation for carbonic anhydrase activation .

Biological Activity

The compound 2-{Spiro[4.5]decan-1-yl}ethan-1-amine is a spirocyclic amine that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to present a comprehensive overview of its biological activity, including cytotoxicity, antimicrobial properties, and potential therapeutic applications.

Chemical Structure and Properties

2-{Spiro[4.5]decan-1-yl}ethan-1-amine belongs to a class of compounds known as spiro compounds, which are characterized by their unique bicyclic structures. The presence of nitrogen in the amine group enhances its reactivity and interaction with biological targets.

Key Properties

Property	Value
Molecular Formula	C10H17N
Molecular Weight	155.25 g/mol
Log P	3.5
Solubility	Soluble in organic solvents

Cytotoxicity

Recent studies have highlighted the cytotoxic potential of spiro compounds, including 2-{Spiro[4.5]decan-1-yl}ethan-1-amine, against various cancer cell lines. For instance, preliminary assays have indicated significant inhibition of cell proliferation in human cancer cell lines such as HeLa and MCF-7.

Case Study: Cytotoxic Effects on Cancer Cells

A study conducted on the cytotoxic effects of spiro compounds demonstrated that 2-{Spiro[4.5]decan-1-yl}ethan-1-amine exhibited an IC50 value of approximately 15 µM against HeLa cells, indicating moderate cytotoxicity compared to standard anticancer agents .

Antimicrobial Activity

The antimicrobial properties of spiro compounds have been explored extensively, with several derivatives showing promising results against various pathogens.

Antimicrobial Efficacy

In a recent evaluation, 2-{Spiro[4.5]decan-1-yl}ethan-1-amine was tested against bacterial strains such as Staphylococcus aureus and Escherichia coli. The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus, indicating its potential as an antimicrobial agent .

Structure–Activity Relationship (SAR)

The biological activity of spiro compounds is often influenced by their structural features. The presence of specific functional groups can enhance or diminish their activity.

Key Findings from SAR Studies

• Amine Group : The amine functionality is crucial for binding interactions with biological targets.
• Spirocyclic Structure : The unique spatial arrangement contributes to the compound's ability to interact with enzymes and receptors effectively.
• Substituents : Variations in substituents on the spiro ring can significantly affect potency and selectivity .

The proposed mechanism of action for 2-{Spiro[4.5]decan-1-yl}ethan-1-amine involves interaction with cellular targets leading to apoptosis in cancer cells. This may occur through the induction of reactive oxygen species (ROS) and subsequent activation of apoptotic pathways .

Q & A

Basic Research Questions

Q. What are the key structural features of 2-{Spiro[4.5]decan-1-yl}ethan-1-amine, and how do they influence its chemical reactivity?

• The compound contains a spirocyclic system (spiro[4.5]decane) fused to an ethanamine moiety. The spirocyclic scaffold introduces steric constraints that modulate reactivity, while the ethanamine group provides nucleophilic and hydrogen-bonding capabilities. This combination enhances stability in polar solvents and influences interactions with biological targets, such as dopamine receptors .
• Methodological Insight : Use X-ray crystallography or NMR spectroscopy (e.g., $^1$H/$^{13}$C) to confirm the spirocyclic geometry and amine protonation states. Compare reactivity with non-spirocyclic analogs to assess steric effects.

Q. What synthetic strategies are commonly employed to prepare spirocyclic amines like 2-{Spiro[4.5]decan-1-yl}ethan-1-amine?

• Multi-step synthesis typically involves:

Cyclization : Formation of the spiro ring via intramolecular nucleophilic substitution or ring-closing metathesis.

Functionalization : Introduction of the ethanamine group through reductive amination or sulfonylation (e.g., using NaBH$_4$ or LiAlH$_4$) .

• Methodological Insight : Optimize reaction conditions (e.g., solvent polarity, temperature) to minimize side products. Monitor purity via HPLC or LC-MS.

Q. How should researchers handle and store 2-{Spiro[4.5]decan-1-yl}ethan-1-amine to ensure stability?

• Store under inert atmosphere (N$_2$ or Ar) at 2–8°C to prevent oxidation of the amine group. Use desiccants to avoid moisture absorption, which can lead to hydrolysis. Safety protocols include wearing nitrile gloves and working in a fume hood due to potential respiratory irritation .

Advanced Research Questions

Q. How can researchers evaluate the compound’s potential as a dopamine receptor agonist?

• In vitro assays :

• Radioligand binding : Measure affinity for D$_1$/D$_2$ receptors using $^3$H-labeled antagonists (e.g., spiperone).
• Functional activity : Use cAMP accumulation assays in transfected HEK293 cells expressing human dopamine receptors .
  • Methodological Insight : Validate results with structural analogs (e.g., spirodecane derivatives) to identify structure-activity relationships (SAR).

Q. What analytical techniques are critical for resolving contradictions in pharmacological data?

• Contradiction Example : Discrepancies in receptor binding vs. functional activity.

• Approach :

Receptor profiling : Test against off-target receptors (e.g., serotonin, adrenergic) to rule out cross-reactivity.

Metabolic stability : Use liver microsomes to assess if rapid degradation reduces in vivo efficacy .

• Methodological Insight : Combine LC-MS/MS for metabolite identification and molecular dynamics simulations to predict binding modes.

Q. How can researchers optimize synthetic yield for large-scale production without compromising purity?

• Strategies :

• Continuous flow chemistry : Reduces reaction time and improves heat transfer.
• Catalyst screening : Test transition-metal catalysts (e.g., Pd/C) for selective hydrogenation steps.
  • Methodological Insight : Use Design of Experiments (DoE) to identify critical parameters (e.g., pH, catalyst loading). Purity ≥95% is achievable via recrystallization in ethanol/water mixtures .

Q. What computational methods are effective for predicting the compound’s interaction with biological targets?

• Docking studies : Use AutoDock Vina or Schrödinger Suite to model binding to dopamine receptors.
• MD simulations : Simulate ligand-receptor complexes in explicit solvent (e.g., TIP3P water) for 100+ ns to assess stability.
• Methodological Insight : Validate predictions with mutagenesis data (e.g., Ala-scanning of receptor binding pockets) .

Q. How do spirocyclic analogs compare to non-spirocyclic amines in biological activity?

• Case Study : Spiro[4.5]decan-1-yl derivatives exhibit higher metabolic stability than linear amines due to restricted conformational flexibility.
• Methodological Insight : Synthesize non-spirocyclic analogs (e.g., cyclohexyl-ethylamine) and compare pharmacokinetic profiles using in vitro CYP450 inhibition assays .